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Compound of Interest

1-Methyl-1-naphthalen-1-
Compound Name:
ylhydrazine

Cat. No.: B045601

CAS Number: 119090-35-6

Disclaimer: Publicly available information on the specific synthesis, properties, and biological
activity of 1-Methyl-1-naphthalen-1-ylhydrazine is limited. This guide provides a
comprehensive overview based on established chemical principles and data available for
structurally related compounds. The experimental protocols described are representative and
may require optimization for the specific synthesis of this compound.

Introduction

1-Methyl-1-naphthalen-1-ylhydrazine is a substituted hydrazine derivative containing both a
methyl and a naphthalen-1-yl group attached to the same nitrogen atom. Hydrazine derivatives
are a significant class of organic compounds utilized as intermediates in the synthesis of a wide
array of pharmaceuticals, agrochemicals, and other specialty chemicals. The presence of the
bulky and electronically distinct naphthalene ring, combined with the methyl group, suggests
that this compound could serve as a valuable building block in medicinal chemistry and
materials science. Research into hydrazine and hydrazone derivatives has highlighted their
diverse biological activities, including antimicrobial, anticonvulsant, analgesic, anti-
inflammatory, and antitumor properties.

Physicochemical Properties
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While detailed experimental data for 1-Methyl-1-naphthalen-1-ylhydrazine is not readily
available, a summary of basic identifiers is provided below.

Property Value

CAS Number 119090-35-6

Molecular Formula Ci11H12N:2

Synonyms N-Methyl-N-naphthalen-1-yl-hydrazine, 1-

Methyl-1-(1-naphthyl)hydrazine

Synthesis

A specific, validated experimental protocol for the synthesis of 1-Methyl-1-naphthalen-1-
ylhydrazine is not available in the reviewed literature. However, a plausible synthetic route can
be proposed based on general methods for the preparation of N-substituted hydrazines. One
common approach involves the N-arylation of a substituted hydrazine.

Representative Experimental Protocol: N-Arylation of
Methylhydrazine

This protocol is a generalized procedure and would require optimization for the specific
synthesis of 1-Methyl-1-naphthalen-1-ylhydrazine.

Reaction Scheme:
1-Halonaphthalene + Methylhydrazine — 1-Methyl-1-naphthalen-1-ylhydrazine

Materials:

1-lodonaphthalene or 1-Bromonaphthalene

Methylhydrazine

Palladium catalyst (e.g., Pd(OAc)z, Pdz(dba)s)

Ligand (e.g., Xantphos, BINAP)
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e Base (e.g., Cs2COs, K3POa)

e Anhydrous, degassed solvent (e.g., Toluene, Dioxane)
 Inert atmosphere (e.g., Argon, Nitrogen)

Procedure:

e To a dry Schlenk flask under an inert atmosphere, add the palladium catalyst, ligand, and
base.

e Add the anhydrous, degassed solvent to the flask.
¢ Add 1-halonaphthalene to the reaction mixture.
o Add methylhydrazine to the reaction mixture.

e Heat the reaction mixture to the appropriate temperature (typically 80-120 °C) and stir for the
required time (monitored by TLC or GC-MS).

 After the reaction is complete, cool the mixture to room temperature.

 Dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with
water and brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

 Purify the crude product by column chromatography on silica gel to afford 1-Methyl-1-
naphthalen-1-ylhydrazine.

Note: The choice of catalyst, ligand, base, solvent, and temperature are crucial for the success
of the reaction and will require experimental optimization.

Synthesis Workflow Diagram

Caption: Generalized workflow for the synthesis of 1-Methyl-1-naphthalen-1-ylhydrazine.
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Reactivity and Potential Applications

The reactivity of 1-Methyl-1-naphthalen-1-ylhydrazine is dictated by the nucleophilic nature of
the hydrazine moiety. The nitrogen atoms possess lone pairs of electrons, making them
susceptible to reaction with electrophiles.

Formation of Hydrazones

A primary reaction of hydrazines is their condensation with aldehydes and ketones to form
hydrazones. This reaction is fundamental in organic synthesis and has been utilized to prepare
a vast library of biologically active molecules. The formation of a hydrazone from 1-Methyl-1-
naphthalen-1-ylhydrazine would introduce the naphthalen-1-yl-methyl-hydrazinyl moiety into
a new molecular scaffold, potentially leading to novel therapeutic agents.

Reactivity of the N-H Bond

The remaining N-H bond in 1-Methyl-1-naphthalen-1-ylhydrazine can undergo further
substitution reactions, allowing for the introduction of a second substituent on the nitrogen
atom. This provides a route to more complex, tri-substituted hydrazine derivatives.

Potential Biological Significance

While no specific biological data for 1-Methyl-1-naphthalen-1-ylhydrazine has been reported,
the broader class of hydrazine and hydrazone derivatives has been extensively studied. The
incorporation of a naphthalene ring, a common scaffold in medicinal chemistry, suggests that
derivatives of this compound could exhibit interesting pharmacological properties. The lipophilic
nature of the naphthalene group may influence the compound's ability to cross cell membranes
and interact with biological targets.

Signaling Pathways

There is no information available in the scientific literature regarding any signaling pathways
that are modulated by 1-Methyl-1-naphthalen-1-ylhydrazine. Research into the biological
activity of this specific compound would be required to elucidate any such interactions.

Conclusion
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1-Methyl-1-naphthalen-1-ylhydrazine is a chemical entity with potential as a synthetic
intermediate. While specific data on this compound is scarce, its structural features suggest
that it could be a valuable building block for the synthesis of novel compounds with interesting
chemical and biological properties. Further research is needed to fully characterize its
synthesis, reactivity, and potential applications. The methodologies and potential applications
outlined in this guide are based on established principles of hydrazine chemistry and provide a
foundation for future investigations into this compound.

« To cite this document: BenchChem. [An In-depth Technical Guide on 1-Methyl-1-naphthalen-
1-ylhydrazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045601#cas-number-for-1-methyl-1-naphthalen-1-
ylhydrazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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